Cas no 106181-24-2 (Benzenehexadecanoic acid, 4-iodo-)

Benzenehexadecanoic acid, 4-iodo- structure
106181-24-2 structure
Product Name:Benzenehexadecanoic acid, 4-iodo-
CAS No:106181-24-2
MF:C22H35IO2
MW:458.41657948494
CID:1173426
Update Time:2024-07-25

Benzenehexadecanoic acid, 4-iodo- Chemical and Physical Properties

Names and Identifiers

    • Benzenehexadecanoic acid, 4-iodo-
    • Inchi: 1S/C22H35IO2/c23-21-18-16-20(17-19-21)14-12-10-8-6-4-2-1-3-5-7-9-11-13-15-22(24)25/h16-19H,1-15H2,(H,24,25)
    • InChI Key: DXSPHXFZADBWQK-UHFFFAOYSA-N
    • SMILES: C1(CCCCCCCCCCCCCCCC(O)=O)=CC=C(I)C=C1

Computed Properties

  • Exact Mass: 229.93369

Experimental Properties

  • Density: 1.238±0.06 g/cm3(Predicted)
  • Melting Point: 85-90 °C(Solv: methanol (67-56-1))
  • Boiling Point: 510.4±23.0 °C(Predicted)
  • PSA: 36.68
  • pka: 4.78±0.10(Predicted)
Recommended suppliers
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.